N-(1,3-benzodioxol-5-yl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H17N3O5S/c1-2-24-20(26)19-18(13-5-3-4-6-14(13)29-19)23-21(24)30-10-17(25)22-12-7-8-15-16(9-12)28-11-27-15/h3-9H,2,10-11H2,1H3,(H,22,25)
• InChI Key: ZTNCYBOIVJVAOW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H17N3O5S
• Molecular Weight: 423.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H17N3O5S and its molecular weight is 423.44. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Dihydrofolate Reductase and Antitumor Activity

• Design and Synthesis : Classical antifolate N-{4-[(2,4-diamino-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-6-yl)sulfanyl]benzoyl}-l-glutamic acid and nonclassical analogues were synthesized as potential inhibitors of dihydrofolate reductase (DHFR) and as antitumor agents. The classical compound was a potent inhibitor of human DHFR and tumor cell growth in culture (Gangjee et al., 2007).

Crystal Structure Analysis

• Crystal Structure Observations : Crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have been examined, revealing folded conformations and intramolecular hydrogen bonding stabilizing these structures (Subasri et al., 2016); (Subasri et al., 2017).

Synthesis and Evaluation as Dual Inhibitors

• Dual Inhibition of Thymidylate Synthase and DHFR : Compounds synthesized for dual inhibition of thymidylate synthase (TS) and DHFR showed significant potency, indicating the effectiveness of the scaffold in dual human TS-DHFR inhibitory activity (Gangjee et al., 2008).

Antimicrobial Activity

• Antimicrobial Properties : A compound with a similar structure exhibited significant activity against various microbial strains, including S. aureus and B. subtilis (Attia et al., 2014).

Synthesis of Classical Antifolates

• Antitumor Agents Synthesis : Novel classical antifolates synthesized showed potent inhibitory activity against both human DHFR and TS, highlighting their potential as antitumor agents (Gangjee et al., 2005).